2-(4-bromophenoxy)-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C23H20BrN3O3S2
• Molecular Weight: 530.5 g/mol
• IUPAC Name: (5Z)-5-[[2-(4-bromophenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C23H20BrN3O3S2/c1-2-3-5-13-27-22(29)18(32-23(27)31)14-17-20(30-16-10-8-15(24)9-11-16)25-19-7-4-6-12-26(19)21(17)28/h4,6-12,14H,2-3,5,13H2,1H3/b18-14-
• Standard InChI Key: LFLYPGXEGARHFQ-JXAWBTAJSA-N
• Isomeric SMILES: CCCCCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)OC4=CC=C(C=C4)Br)/SC1=S
• Canonical SMILES: CCCCCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)OC4=CC=C(C=C4)Br)SC1=S

Introduction

The compound 2-(4-bromophenoxy)-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule belonging to the class of heterocyclic compounds. It features a pyrido-pyrimidinone core structure, which is often associated with diverse pharmacological properties, including anti-inflammatory activities.

Synthesis

The synthesis of this compound typically involves multi-step synthetic routes. These routes require careful control of reaction conditions, including temperature, solvent choice, and reaction time, to ensure high yields and purity of the final product. Analytical techniques such as nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry (MS) are employed for characterization.

Biological Activities

• Anti-inflammatory Effects: The thiazolidinone component is known for modulating inflammatory responses by inhibiting cytokines such as interleukin-6 and tumor necrosis factor-alpha.

• Mechanism of Action: Proposed to interact with specific biological targets, potentially influencing cytokine production pathways.

Potential Therapeutic Uses

• Inflammation-related Disorders: Given its anti-inflammatory properties, it may be useful in treating conditions associated with excessive inflammation.

In Silico and In Vitro Studies

• Detailed mechanistic studies would require further investigation using cell-based assays to fully understand its biological effects.

• Similar compounds have shown promise in inhibiting cytokines, suggesting potential therapeutic applications.

Comparison with Similar Compounds

Compound Feature	Current Compound	Similar Compounds
Core Structure	Pyrido-pyrimidinone	Various heterocyclic cores
Anti-inflammatory Activity	Inhibits cytokines like IL-6 and TNF-alpha	Inhibits cytokines or other inflammatory pathways
Stability	Stable under neutral pH	Varies depending on structure